N-(2-methylphenyl)-4-biphenylsulfonamide

• IUPAC Name: N-(2-methylphenyl)-4-phenylbenzenesulfonamide
• InChI: InChI=1S/C19H17NO2S/c1-15-7-5-6-10-19(15)20-23(21,22)18-13-11-17(12-14-18)16-8-3-2-4-9-16/h2-14,20H,1H3
• InChI Key: ZNFZOKHTJWZROU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H17NO2S
• Molecular Weight: 323.4 g/mol

Description

N-(2-methylphenyl)-4-biphenylsulfonamide, also known as MBS, is a sulfonamide compound that has been widely used in scientific research. MBS is a white powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. This compound has gained significant attention due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-4-biphenylsulfonamide is not fully understood. However, it is believed that this compound acts as a fluorescent probe by binding to metal ions and undergoing a conformational change that leads to fluorescence emission. In addition, this compound can also bind to proteins and other biomolecules, which may affect their function.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not have any significant physiological effects. However, it is important to note that the effects of this compound may vary depending on the concentration used and the experimental conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methylphenyl)-4-biphenylsulfonamide in lab experiments is its high sensitivity and selectivity for metal ions. This compound is also relatively easy to synthesize and can be easily incorporated into various experimental protocols. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of N-(2-methylphenyl)-4-biphenylsulfonamide in scientific research. One potential application is the development of this compound-based sensors for the detection of metal ions in biological samples. Another direction is the use of this compound as a building block for the synthesis of new supramolecular structures with unique properties. Additionally, the development of new synthesis methods for this compound and its derivatives may lead to the discovery of new applications in various fields.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-4-biphenylsulfonamide can be achieved through several methods. One common method involves the reaction of 2-methylaniline with 4-biphenylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

N-(2-methylphenyl)-4-biphenylsulfonamide has been extensively used in scientific research as a fluorescent probe for the detection of metal ions, such as calcium and magnesium. It has also been used as a pH-sensitive probe for monitoring pH changes in cells and tissues. In addition, this compound has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and as a building block for the preparation of supramolecular structures.